Cas no 64080-15-5 (2-bromo-4-ethyl-phenol)

• Product Name: 2-bromo-4-ethyl-phenol
• CAS No: 64080-15-5
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD01593653
• CID: 425006
• PubChem ID: 16641252
• Update Time: 2025-07-20

2-bromo-4-ethyl-phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-ethyl-
• 2-Bromo-4-ethylphenol
• 2-Brom-4-aethyl-phenol
• 2-bromo-4-ethyl-phenol
• 3-Brom-4-hydroxy-1-aethyl-benzol
• 4-Aethyl-2-brom-phenol
• 4-ethyl-2-bromo-phenol
• 4-Ethyl-2-bromphenol
• AGN-PC-013PGU
• ARONIS023699
• CTK2A7348
• SBB079999
• SureCN1438878
• XAVFMOSJCDSLCQ-UHFFFAOYSA-N
• 7273AE
• AK199338
• 2-bromo-4-ethyl phenol
• AMY8688
• DS-9992
• FT-0737217
• 64080-15-5
• CS-0061450
• AKOS000319648
• 1-(3-bromo-4-hydroxyphenyl)-ethane
• MFCD01593653
• SY321386
• DTXSID40586378
• SCHEMBL1438878
• PB43208
• DA-41824

• MDL： MFCD01593653
• Inchi： 1S/C8H9BrO/c1-2-6-3-4-8(10)7(9)5-6/h3-5,10H,2H2,1H3
• InChI Key： XAVFMOSJCDSLCQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC)O

Computed Properties

• Exact Mass: 199.98367
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 118 ºC (22 Torr)
• Flash Point: 99.3±21.8 ºC,
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols